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Titanium carbide (TiC) is a material of significant scientific and industrial interest, renowned for
its exceptional hardness, high melting point, and excellent wear resistance.[1][2] While the
most common form of titanium carbide crystallizes in a simple rock-salt structure, a rich variety
of polymorphs and phases exist, particularly under non-stoichiometric conditions.
Understanding these different forms is crucial for tailoring the properties of TiC-based materials
for advanced applications, from cutting tools and wear-resistant coatings to catalysts and, more
recently, in the burgeoning field of 2D materials known as MXenes. This technical guide
provides a comprehensive overview of the known polymorphs and phases of titanium carbide,
their properties, synthesis, and the relationships between them.

The Face-Centered Cubic (fcc) Phase: The
Archetype of Titanium Carbide

The most stable and widely studied phase of titanium carbide is a face-centered cubic (fcc)
structure, analogous to that of sodium chloride (NacCl).[2] In this arrangement, titanium and
carbon atoms occupy the sites of a face-centered cubic lattice in a 1:1 stoichiometric ratio.
However, a key characteristic of this phase is its ability to exist over a wide range of non-
stoichiometric compositions, typically from TiCo.s to TiCo.9s.[3] This non-stoichiometry arises
from carbon vacancies in the crystal lattice, which significantly influence the material's
properties.
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Properties of the fcc-TiC Phase

The fcc-TiC phase is characterized by a unique combination of ceramic and metallic properties.

It is exceptionally hard, yet possesses good thermal and electrical conductivity. The properties

can be tuned by varying the carbon-to-titanium ratio.

Property

Value

Crystal Structure

Face-Centered Cubic (Rock-Salt)

Space Group

Fm-3m (No. 225)

Lattice Parameter (a)

~4.328 A

Density ~4.93 g/cm3[2]
Melting Point ~3140 °C[2]
Boiling Point ~4820 °C
Vickers Hardness 28-35 GPa
Young's Modulus 410-510 GPa
Shear Modulus ~188 GPa
Thermal Conductivity ~21 W/(m-K)[2]
Electrical Resistivity ~68 pQ-cm[2]

Synthesis of the fcc-TiC Phase

The synthesis of fcc-TiC is typically achieved through high-temperature processes. Common

methods include carbothermal reduction of titanium dioxide, direct reaction of titanium and

carbon, and chemical vapor deposition (CVD).

Experimental Protocol: Carbothermal Reduction of TiO2

This method is a widely used industrial process for producing TiC powder.

e Precursor Preparation: Mix titanium dioxide (TiOz) and a carbon source (e.g., carbon black,

graphite) in a stoichiometric ratio, often with a slight excess of carbon to ensure complete
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reaction. The powders should be thoroughly mixed, for example, by ball milling, to achieve a
homogeneous mixture.

o Compaction: The powder mixture is typically pressed into pellets or other desired shapes to
ensure good contact between the reactants.

o Carburization: The compacted mixture is heated in a controlled atmosphere (e.g., vacuum or
an inert gas like argon) to a high temperature, typically in the range of 1700-2300 °C.[4] The
reaction proceeds as follows: TiO2(s) + 3C(s) — TiC(s) + 2CO(g).

» Cooling and Milling: After holding at the reaction temperature for a sufficient time (e.g., 1-2
hours) to ensure complete conversion, the furnace is cooled to room temperature. The
resulting TiC clinker is then crushed and milled to the desired patrticle size.

Ordered Non-Stoichiometric Phases

At temperatures below approximately 1000 K, the carbon vacancies in non-stoichiometric TiCx
can arrange themselves into ordered superstructures.[5] This ordering leads to the formation of
distinct phases with different crystal structures and properties compared to the disordered fcc
phase. The specific ordered phase that forms is dependent on the carbon concentration.

Ti2C
The Ti2C phase is a prominent ordered structure that can exist in several crystallographic
forms, including cubic, trigonal, and hexagonal. The cubic form of Ti=C has a lattice spacing

that is twice that of disordered TiC.[6] The 2D form of Ti=C, known as a MXene, is synthesized
by etching the aluminum layer from the MAX phase precursor, Ti2AIC.

TizC2

Similar to Ti2C, TisCz is primarily known in its 2D MXene form, which is derived from the TisAIC2
MAX phase. Bulk TisCz has been reported as an orthorhombic phase.[5] The 2D TizC2 MXene
has garnered significant research interest due to its excellent electronic conductivity and
potential in energy storage applications.

TieCs and TisCs
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TieCs is a stable ordered phase and is considered a non-stoichiometric ordered phase for all
Group IV and V transition metal carbides.[6] The TisCs phase has also been identified, with a
trigonal crystal structure.[7]

Comparative Properties of Titanium Carbide Phases

The following table summarizes the known crystallographic properties of the primary TiC phase
and its ordered polymorphs. Data for mechanical and thermal properties of the ordered phases
are less common in the literature, especially for bulk forms, and are an active area of research.

Lattice Parameters

Phase Crystal System Space Group A)

TiC Cubic Fm-3m (225) a=4.328

Ti2C (cubic) Cubic Fd-3m (227) a=28.6

Ti2C (trigonal) Trigonal R-3m (166) a=23.08,c=14.44
TizC2 (orthorhombic) Orthorhombic C222:1

TieCs Hexagonal

TisCs Trigonal R-3m (166) a=6.13, c = 14.84[7]

Synthesis of Ordered Phases (as 2D MXenes)

The most established method for producing materials with Ti2C and TisCz stoichiometry is
through the selective etching of the ‘A’ layer from MAX phase precursors.

Experimental Protocol: Synthesis of TisC2Tx MXene via HF Etching

This protocol describes a common method for synthesizing TisC2Tx (where Tx represents
surface functional groups like -O, -OH, and/or -F). A similar process is used for Ti=C from
Ti2AIC.

o Etching: Slowly add TisAlCz powder to an aqueous hydrofluoric acid (HF) solution (e.g., 10-
40 wt%) in a fume hood with constant stirring. The reaction is exothermic and produces
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hydrogen gas. A typical reaction would be to immerse the TisAlC2 powder in the HF solution
for several hours at room temperature.[8]

o Washing: After the etching process is complete, the acidic suspension is repeatedly washed
with deionized water and centrifuged until the pH of the supernatant is neutral (pH ~6-7).
This removes residual acid and reaction byproducts.

e Delamination (Optional): To separate the multilayered MXene particles into individual 2D
flakes, an intercalant such as dimethyl sulfoxide (DMSO) or lithium chloride (LiCl) can be
added to the washed sediment.[8] This is followed by sonication in water.

» Collection: The final delaminated MXene flakes are collected by centrifugation at a higher
speed. The resulting material is a stable colloidal suspension of 2D titanium carbide flakes.

Visualizing Titanium Carbide Structures and
Relationships

The following diagrams, generated using the DOT language, illustrate the crystal structures and
phase relationships of titanium carbide.
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Caption: Simplified Ti-C phase diagram showing stable phases.

Caption: 2D representation of the fcc-TiC crystal structure.
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Relationship between TiC Phases
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Caption: Formation pathways for ordered and 2D TiC phases.

Workflow for TisC2Tx MXene Synthesis
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Caption: Experimental workflow for MXene synthesis.

Conclusion

The world of titanium carbide extends far beyond the well-known fcc phase. The existence of
ordered, non-stoichiometric polymorphs and their 2D MXene derivatives opens up a vast

landscape for materials design and discovery. While the synthesis and characterization of

these less common phases are often more complex, their unique properties hold significant

promise for a new generation of high-performance materials. Further research into the precise
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control of stoichiometry and ordering will be key to unlocking the full potential of the diverse
family of titanium carbide phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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